Cas no 89634-76-4 (Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)-)

• Product Name: Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)-
• CAS No: 89634-76-4
• MF: C₇H₂ClF₄NO₂
• MW: 243.54289484024
• CID: 593927
• PubChem ID: 20163306
• Update Time: 2025-09-24

Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)-
• 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)benzene
• SCHEMBL10812794
• 5-chloro-4-fluoro-2-nitrobenzotrifluoride
• EN300-43360482
• DTXSID50603181
• 89634-76-4

• Inchi： 1S/C7H2ClF4NO2/c8-4-1-3(7(10,11)12)6(13(14)15)2-5(4)9/h1-2H
• InChI Key： BNRUORLMVKXHTL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(F)(F)F)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 242.9710186g/mol
• Monoisotopic Mass: 242.9710186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes